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Compound of Interest

Compound Name: Glycocholic acid-d4

Cat. No.: B8055514 Get Quote

The proper disposal of Glycocholic acid-d4 is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance. As a deuterated bile acid used in

research, it is imperative to handle its waste with established protocols. Although some safety

data sheets (SDS) may classify the solid compound as non-hazardous, others highlight its

toxicity to aquatic life, necessitating its management as a regulated chemical waste.[1][2]

Immediate Safety and Handling Protocol
When preparing Glycocholic acid-d4 for disposal, it is essential to prevent its release into the

environment.[1] Spills should be collected mechanically, and the substance should not be

discharged into drains, sewers, or water courses.[1][2] Laboratory personnel should treat all

chemical waste, including Glycocholic acid-d4, as hazardous unless explicitly confirmed

otherwise by an environmental health and safety professional.[3]

Quantitative Data Summary
For clarity, the key identification and hazard information for Glycocholic acid-d4 is

summarized below. This data is compiled from supplier safety data sheets.
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Identifier Information Reference

Chemical Name

N-[( )-3,7,12-trihydroxy-24-

oxocholan-24-yl-2,2,4,4-d4]-

glycine

[1]

CAS Number 1201918-15-1 [1]

Molecular Formula C₂₆H₃₉D₄NO₆ [2][4]

Physical Form Crystalline Solid [4]

Primary Hazard
Toxic to aquatic life with long

lasting effects (H411)
[1]

Transport Information

UN3077, Environmentally

hazardous substance, solid,

n.o.s.

[1]

Step-by-Step Disposal Procedure
Follow these procedural steps to ensure the safe and compliant disposal of Glycocholic acid-
d4 waste.

Step 1: Waste Identification and Segregation

Identify the material for disposal as "Glycocholic acid-d4, solid waste."

A chemical is considered waste when it is no longer intended for use.[3][5]

Keep solid Glycocholic acid-d4 waste separate from liquid and other incompatible chemical

wastes to prevent unintended reactions.[6][7]

Step 2: Proper Containerization

Select a suitable container that is in good condition, leak-proof, and compatible with the

chemical.[5][8] The original container is often an ideal choice if it is not damaged.[6]

Ensure the container is securely capped at all times, except when you are adding waste.[5]

[6][8]
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Step 3: Accurate Labeling

Affix a "HAZARDOUS WASTE" label to the container.[8]

Clearly write the full chemical name, "Glycocholic acid-d4," and specify its composition on

the label.[8] This ensures waste handlers are aware of the container's contents.

Step 4: Designated Storage

Store the labeled, sealed container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[6][9]

The SAA must be located at or near the point of waste generation and should be inspected

weekly for any signs of leakage.[6][9]

Do not store chemical waste in public areas like hallways.[8]

Step 5: Arrange for Professional Disposal

Do not discard Glycocholic acid-d4 in the regular trash or pour it down the drain.[3][10] Its

ecotoxicity makes drain disposal particularly harmful.[1]

Contact your institution’s Environmental Health & Safety (EH&S) department or a licensed

hazardous material disposal company to schedule a pickup.[2][9]

Complete any required waste pickup forms, providing an accurate description of the waste.

[8]

Step 6: Disposal of Empty Containers

A container that held Glycocholic acid-d4 should be triple-rinsed with a suitable solvent

before being disposed of as regular trash.[3]

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

waste.

Before placing the empty container in the trash, deface or remove all chemical labels.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b8055514?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b8055514?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://cdn.caymanchem.com/cdn/msds/21889m.pdf
https://www.cleanchemlab.com/product-mads-view.php?url=Glycocholic-Acid-D4
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b8055514?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8055514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Glycocholic acid-d4.
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Caption: Workflow for the proper disposal of Glycocholic acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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